3-Formyl-1h-indazole-4-carboxylic acid

• IUPAC Name: 3-formyl-2H-indazole-4-carboxylic acid
• InChI: InChI=1S/C9H6N2O3/c12-4-7-8-5(9(13)14)2-1-3-6(8)10-11-7/h1-4H,(H,10,11)(H,13,14)
• InChI Key: DAPWQPGPGVUFLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C(=C1)C(=O)O)C=O
• Molecular Formula: C9H6N2O3
• Molecular Weight: 190.16 g/mol

Description

3-Formyl-1h-indazole-4-carboxylic acid is a compound with the molecular formula C9H6N2O3. It is a pale-yellow to yellow-brown solid. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of 1H-indazole derivatives has been studied extensively. A practical synthesis of 1H-indazole is presented in one study, where a hydrogen bond propelled mechanism is proposed. Another study discusses the synthesis of indazole derivatives from 2-fluorobenzaldehyde and hydrazine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H6N2O3/c12-4-7-8-5(9(13)14)2-1-3-6(8)10-11-7/h1-4H,(H,10,11)(H,13,14).

Chemical Reactions Analysis

The chemical reactions involving 1H-indazole derivatives have been explored in various studies. For instance, one study presents a new mechanism related to the synthesis of indazole. Another study discusses the reaction between benzonitrile and hydrazine under certain conditions.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Its molecular weight is 190.16.

Scientific Research Applications

Chemodivergent Functionalization

3-Formyl-1H-indazole-4-carboxylic acid is a key intermediate in the chemodivergent C-3 functionalization of 2H-indazoles, facilitating the production of formylated indazoles and carboxylic acid esters of indazole derivatives. This process, which likely proceeds through a radical pathway, highlights its utility in organic synthesis, especially in the creation of indazole-based compounds with potential biological activities (Bhattacharjee, Laru, Ghosh, & Hajra, 2021).

Crystal Structure Analysis

The compound also serves as a subject for crystallographic studies, as seen in research exploring the crystal structure of related indazole derivatives. Such studies are crucial for understanding the molecular and electronic structure of indazole compounds, which can inform their chemical reactivity and interaction with biological targets (Yong-zhou, 2008).

Synthesis of N-Heterocyclic Carbenes

It has been utilized in the synthesis of pseudo-cross-conjugated mesomeric betaines (PCCMB) and N-heterocyclic carbenes, starting from indazolium-3-carboxylates. These entities play a significant role in medicinal chemistry, particularly as intermediates in the synthesis of biologically active compounds (Schmidt, Beutler, Habeck, Mordhorst, & Snovydovych, 2006).

Antitumor Activity

Research into indazole derivatives has shown promising results in antitumor activities. For example, a synthesized indazole derivative exhibited significant inhibitory effects on the proliferation of various cancer cell lines, underscoring the potential therapeutic applications of compounds derived from or related to this compound (Lu et al., 2020).

Coordination Polymers

The compound is instrumental in the synthesis of coordination polymers, such as those involving sodium and lithium with 1H-indazole-3-carboxylic acid. These polymers have been studied for their crystal structures, vibrational spectra, and properties derived from density functional theory (DFT) calculations, revealing insights into their potential applications in material science (Szmigiel-Bakalarz et al., 2020).

Synthesis Improvements

Efforts to improve the synthesis of this compound and related compounds are ongoing, with methodologies focusing on reducing costs, simplifying operations, and enhancing yields, which is crucial for both academic research and industrial applications (Er-chang, 2006).

Safety and Hazards

The safety information for 3-Formyl-1h-indazole-4-carboxylic acid indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements and precautionary statements are not explicitly mentioned.

Future Directions

The future directions for the study of 1H-indazole derivatives are vast. One study suggests that these compounds could be used in the field of luminescent materials with biomedical applications. Another study discusses the potential of these compounds in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors.

Mechanism of Action

Target of Action

3-Formyl-1h-indazole-4-carboxylic acid is a derivative of indazole, a significant heterocyclic system in natural products and drugs . Indazole derivatives are known to bind with high affinity to multiple receptors, making them useful in developing new biologically active compounds . .

Mode of Action

Indazole derivatives, in general, are known for their broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest a complex interaction with various cellular targets leading to diverse biochemical changes.

Biochemical Pathways

Indazole derivatives have been found in many important synthetic drug molecules, suggesting they may affect a variety of biochemical pathways .

Result of Action

Given the broad range of biological activities of indazole derivatives, it can be inferred that the compound likely has diverse effects at the molecular and cellular levels .

Action Environment

Like other indazole derivatives, its activity may be influenced by factors such as ph, temperature, and the presence of other molecules .